N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-iodobenzamide

• IUPAC Name: N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-iodobenzamide
• InChI: InChI=1S/C17H14FIN2O2S/c1-23-10-9-21-15-12(18)6-4-8-14(15)24-17(21)20-16(22)11-5-2-3-7-13(11)19/h2-8H,9-10H2,1H3
• InChI Key: YAEIBWVWVPINFC-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=CC=C3I)F
• Molecular Formula: C17H14FIN2O2S
• Molecular Weight: 456.3 g/mol

Description

N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-iodobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Applications

Research demonstrates the effectiveness of fluorobenzamides containing thiazole and thiazolidine structures as promising antimicrobial agents. These compounds, synthesized through microwave-induced methods, exhibit significant activity against a range of bacterial and fungal strains. The presence of a fluorine atom in the benzoyl group is crucial for enhancing antimicrobial efficacy, with specific compounds showing low minimum inhibitory concentrations against selected strains, highlighting the potential of such molecules in combating microbial infections (Desai, Rajpara, & Joshi, 2013).

Anticancer Applications

Fluorinated 2-(4-aminophenyl)benzothiazoles have been identified as potently cytotoxic agents against various human breast cancer cell lines while showing inactivity against non-malignant cells. These compounds exhibit a biphasic dose-response relationship, with the fluorination pattern significantly impacting their cytotoxicity and specificity. The synthesis routes allow for the production of mono- and difluorinated benzothiazoles, suggesting their utility in targeted cancer therapies (Hutchinson et al., 2001).

Imaging Applications

Fluorine-18 labeled benzamide analogues have been developed for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds, designed with moderate to high affinity for sigma2 receptors, exhibit high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies. This research underscores the potential of fluorinated benzamide derivatives in oncological imaging, aiding in the diagnosis and monitoring of solid tumors (Tu et al., 2007).